BENGHE Methodological & Application

Check Availability & Pricing

Using lithium chloride tetrahydrate for selective
precipitation of large RNA molecules.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Lithium;,chloride;tetrahydrate
CAS No.: 56088-71-2
Cat. No.: B14640022
Get Quote
. J
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Chloride

Abstract

Lithium chloride (LiCl) precipitation is a powerful and straightforward technique for the selective
purification of RNA molecules. A key advantage of this method is its ability to efficiently
precipitate RNA while leaving behind common contaminants such as genomic DNA (gDNA),
proteins, carbohydrates, and unincorporated nucleotides.[1][2] This application note provides a
comprehensive guide for researchers, scientists, and drug development professionals on the
principles and practices of using LiCl for the selective precipitation of large RNA molecules
(e.g., mRNA, rRNA) while excluding smaller species like tRNA and microRNAs. We will delve
into the underlying mechanism, critical parameters for optimization, detailed experimental
protocols, and troubleshooting advice to ensure robust and reproducible results.

The Physicochemical Principle: How LICI
Selectively Precipitates RNA

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b14640022#bc-rfq
https://www.thermofisher.com/ca/en/home/references/ambion-tech-support/rna-isolation/general-articles/the-use-of-licl-precipitation-for-rna-purification.html
https://assets.fishersci.com/TFS-Assets/LSG/manuals/4386633_LithiumChloridePrecipSol_PI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

While alcohol precipitation (using ethanol or isopropanol) is a near-universal method for
concentrating all nucleic acids, LiCl precipitation offers a valuable layer of selectivity. The
precise mechanism for its size-selectivity is complex, but it is fundamentally governed by the
differential solubility of nucleic acid species in a high salt concentration environment.

RNA is precipitated by LiCl in the absence of alcohol. The process relies on neutralizing the
negative charges of the phosphate backbone by the lithium cations (Li*), which reduces the
repulsive forces between RNA molecules and decreases their solubility, causing them to
aggregate and precipitate out of the solution.

The selectivity for RNA over DNA and for larger RNA over smaller RNA is attributed to several
factors:

 Structural Differences: The presence of the 2'-hydroxyl group in the ribose sugar makes RNA
more polar and hydrophilic compared to deoxyribose in DNA.[3] This inherent structural
difference affects how each molecule interacts with the surrounding water molecules and salt
ions, influencing its solubility.

» Size and Charge Density: Larger RNA molecules possess a greater overall charge and a
more complex tertiary structure. This allows for more extensive interaction with Li* ions,
leading to more effective charge neutralization and a greater propensity to aggregate and
precipitate at a given LiCl concentration compared to smaller RNA molecules (<100-200
nucleotides).[4][5]

o Exclusion of Contaminants: DNA, being less soluble in high salt solutions than RNA, tends to
remain in the supernatant under the conditions typically used for LiCl precipitation of RNA.[1]
[6] Similarly, proteins, carbohydrates, and free nucleotides are not efficiently precipitated by
LiCl alone, making it an excellent purification step.[2]

Critical Parameters for Protocol Optimization

The efficiency and selectivity of LiCl precipitation are highly dependent on several experimental
variables. A systematic approach to optimizing these parameters is crucial for success,
especially when working with low-concentration samples or specific RNA size fractions.[7]
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Key Considerations &
Parameter Recommended Range
Impact

This is the most critical factor.
Higher concentrations (e.g.,
>3.0 M) can increase the yield
but may also co-precipitate

Final LiCl Concentration 20M-40M smaller RNA species. A final
concentration of 2.5 M is a
common starting point for
selectively precipitating RNA
>100 nt.[1][2][6]

Cold temperatures promote
precipitation. An incubation
step at -20°C for at least 30

Incubation Temperature -20°C to 4°C minutes is standard.[2][8] For
some applications, incubation
on ice (4°C) is also effective.[9]
[10]

A 30-minute incubation is often
sufficient for high-
concentration samples.[2] For
dilute samples or to maximize

Incubation Time 30 min - Overnight the yield of very large
transcripts, extending the
incubation time (e.g., 2 hours
to overnight) can be beneficial.
[10][11]

Centrifugation time is a major
factor in recovery.[7] For
) ) guantitative recovery,
Centrifugation 14,000 - 20,000 x g _
especially of smaller pellets, a
spin of 15-30 minutes at 4°C is

recommended.[2][11]

Solution pH ~pH 8.0 An optimal pH ensures that the
phosphate backbone of the
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RNA carries a sufficient
negative charge to interact
with the Li* ions for efficient

precipitation.[12]

While precipitation can be

effective at concentrations as
Initial RNA Concentration >5 pug/mL low as 5 pg/mL, higher starting

concentrations generally result

in more efficient recovery.[1]

Experimental Workflow for Selective RNA
Precipitation

The following diagram illustrates the general workflow for purifying large RNA molecules using
LiCl. This process effectively removes smaller RNAs, gDNA, and enzymatic reaction

components.
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Caption: Workflow for selective precipitation of large RNA using LiCl.
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Detailed Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including
gloves and safety glasses, when handling chemicals.

Protocol 1: Selective Precipitation of High Molecular
Weight (HMW) RNA

This protocol is ideal for purifying mRNA and rRNA from total RNA preparations, effectively
depleting small RNAs like tRNAs and microRNAs.

Materials:

* RNA sample in an aqueous buffer

¢ Lithium Chloride (LiCl) stock solution (e.g., 8 M, nuclease-free)

e Nuclease-free water

e 70% Ethanol (prepared with nuclease-free water)

o Refrigerated microcentrifuge (4°C)

¢ Nuclease-free microcentrifuge tubes

Procedure:

o Measure Volume: Determine the starting volume of your RNA sample.

e Add LiCl: Add 0.5 volumes of 8 M LiCl to your RNA sample. For example, to 100 pL of RNA,
add 50 pL of 8 M LiCl. This will bring the final LiCl concentration to approximately 2.67 M.
Mix thoroughly by gentle vortexing or inversion.

 Incubate: Incubate the tube at -20°C for at least 30 minutes to facilitate RNA precipitation.[2]
For very dilute samples, this incubation can be extended to 2 hours or overnight at 4°C.[10]

o Centrifuge: Pellet the RNA by centrifuging at 14,000 - 16,000 x g for 20 minutes at 4°C.[7]
[11] A small, white pellet should be visible at the bottom of the tube.
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 Remove Supernatant: Carefully aspirate and discard the supernatant. The supernatant
contains the smaller, soluble RNA species and other contaminants.

o Wash Pellet: Add 500 pL of ice-cold 70% ethanol to the tube to wash the pellet and remove
residual LiCl.[2] It is not necessary to resuspend the pellet; simply rinse it by gently inverting
the tube.

o Centrifuge Again: Centrifuge at 14,000 x g for 5 minutes at 4°C.

e Final Wash & Dry: Carefully remove all of the ethanol wash. Briefly spin the tube again and
remove any remaining droplets with a fine pipette tip. Air-dry the pellet for 5-10 minutes at
room temperature. Do not over-dry, as this can make resuspension difficult.

o Resuspend: Resuspend the purified HMW RNA pellet in a suitable volume of nuclease-free
water or buffer (e.g., TE buffer).

Protocol 2: Purification of In Vitro Transcribed (IVT) RNA

This protocol is highly effective for removing unincorporated nucleotides, short abortive
transcripts, DNA templates, and enzymes from IVT reactions.

Procedure:

o Adjust Volume: Adjust the volume of the IVT reaction to 100 pL with nuclease-free water.
e Add LiCl: Add 100 pL of 5 M LICl (for a final concentration of 2.5 M). Mix well.[1]

e Incubate: Chill the mixture at -20°C for 30 minutes.[2]

o Pellet and Wash: Proceed with steps 4 through 9 as described in Protocol 1. The resulting
RNA pellet will be substantially free of contaminants that can inhibit downstream applications
like translation or microinjection.[1]

Data Interpretation & Quality Control

After resuspension, it is critical to assess the quality and quantity of the purified RNA.

e Spectrophotometry (NanoDrop, etc.):
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o A260/A280 Ratio: Should be ~2.0 for pure RNA. LiCl precipitation is very effective at
removing protein, so ratios below 1.9 may indicate issues with the initial extraction rather
than the precipitation step.[1]

o A260/A230 Ratio: Should be between 2.0-2.2. Low ratios can indicate contamination with

residual salts (LiCl) or other organic compounds. A thorough 70% ethanol wash is critical
to prevent this.

» Gel Electrophoresis (Denaturing Agarose or Bioanalyzer):

o Visualize the RNA on a gel to confirm the integrity of the large RNA species (e.g., sharp
rRNA bands for total RNA, a distinct band for an IVT transcript).

o Compare the LiCl-precipitated sample to the starting material. A significant reduction in the
intensity of the low molecular weight smear (<200 nt) confirms the successful depletion of
small RNAs.

Troubleshooting Guide
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Problem

Potential Cause(s)

Recommended Solution(s)

Low or No RNA Yield

- Initial RNA concentration was
too low.- Insufficient incubation
or centrifugation time.- Pellet

was accidentally aspirated.

- Increase incubation time
(e.g., overnight at 4°C).-
Increase centrifugation
time/speed.[7]- Be extremely
careful when removing
supernatant; leave a small
amount of liquid behind if the

pellet is invisible.

Poor A260/A230 Ratio

- Incomplete removal of LiCl

during the wash step.

- Ensure the pellet is
thoroughly washed with 70%
ethanol.- Perform a second
70% ethanol wash.

Inhibition of Downstream
Reactions (e.g., RT-gPCR,
IVT)

- Residual chloride ions from
LiCL[3][13]

- Perform a second, meticulous
70% ethanol wash.-
Alternatively, re-precipitate the
RNA using standard sodium
acetate and ethanol
precipitation to remove the
LiCl.

DNA Contamination Present

- LiCl concentration was too
high, or alcohol was
inadvertently added during

precipitation.

- Ensure the final LiCl
concentration does not exceed
recommended levels.- Do not
add ethanol or isopropanol
until the washing step. LiCl
precipitation does not require
alcohol.[14]

Small RNAs Not Removed

- LiCl concentration was too
high.- Incubation temperature

was too low for too long.

- Reduce the final LiCl
concentration (e.g., to 2.0 M).-
Reduce the incubation time or
perform the incubation at 4°C
instead of -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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